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Ethyl 1-(4-
Compound Name: bromophenyl)cyclopropanecarbox

ylate
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate, a compound of interest in synthetic organic
chemistry and drug discovery.

Molecular Formula and Structure

Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is a cyclopropane derivative with a
bromophenyl substituent. Its chemical structure consists of a cyclopropane ring, an ethyl ester
group, and a 4-bromophenyl group attached to the same carbon atom of the cyclopropane ring.

The molecular formula for this compound has been identified as C12H13BrO2.[1][2][3][4]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is based on its
molecular formula and the standard atomic weights of carbon (C), hydrogen (H), bromine (Br),
and oxygen (O).
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The standard atomic weights for these elements are:

Carbon (C): 12.011 u[5]

Hydrogen (H): 1.008 u[6][7][8]

Bromine (Br): 79.904 u[9][10][11][12]

Oxygen (O): 15.999 u[13][14][15]
The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Br atoms x Atomic weight of Br) + (Number of O atoms x Atomic weight of O)

(12 x 12.011) + (13 x 1.008) + (1 x 79.904) + (2 x 15.999) = 269.13 g/mol

Quantitative Data Summary

The following table summarizes the atomic and molecular data for Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate.

Total
Standard Contribution
Element Symbol Count Atomic Weight to Molecular
(u) Weight ( g/mol
)
Carbon C 12 12.011[5] 144,132
Hydrogen H 13 1.008[6][71[8] 13.104
_ 79.904[9][10][11]
Bromine Br 1 79.904
[12]
15.999[13][14]
Oxygen O 2 31.998

[15]

Total 269.138
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Note: The calculated molecular weight is approximately 269.13 g/mol .[2][3]

Experimental Protocols

The determination of the molecular weight of a compound like Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate is typically achieved through mass spectrometry.

Detailed Methodology for Mass Spectrometry:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for this type of molecule include Electrospray lonization (ESI) or
Atmospheric Pressure Chemical lonization (APCI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole, time-of-flight).

» Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z. The peak corresponding to the molecular ion [M]+ or a protonated
adduct [M+H]+ allows for the determination of the molecular weight.

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical relationship between the elemental composition
and the final molecular weight.
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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